Cas no 2228384-19-6 (2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol)
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol
- EN300-1999353
- 2228384-19-6
-
- Inchi: 1S/C9H9F2NO/c1-5(4-12)7-2-6(10)3-8(11)9(7)13/h2-3,13H,1,4,12H2
- InChI Key: YEGJTDICEYDANC-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1O)C(=C)CN)F
Computed Properties
- Exact Mass: 185.06522023g/mol
- Monoisotopic Mass: 185.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.2Ų
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999353-0.05g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 0.05g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-0.1g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 0.1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-0.25g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 0.25g |
$1209.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-0.5g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 0.5g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-1.0g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 1g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-1999353-2.5g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 2.5g |
$2576.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-5.0g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 5g |
$3812.0 | 2023-05-31 | ||
| Enamine | EN300-1999353-10.0g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 10g |
$5652.0 | 2023-05-31 | ||
| Enamine | EN300-1999353-1g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 1g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1999353-5g |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol |
2228384-19-6 | 5g |
$3812.0 | 2023-09-16 |
2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol
Introduction to 2-(3-Aminoprop-1-en-2-yl)-4,6-Difluorophenol (CAS No. 2228384-19-6)
2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol (CAS No. 2228384-19-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluorophenol moiety and an aminopropenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.
The molecular formula of 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol is C9H9F2
Recent studies have highlighted the potential of 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with reduced side effects. In addition to its potential as an enzyme inhibitor, 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory disorders. This makes it a promising candidate for developing new anti-inflammatory drugs that can address conditions like rheumatoid arthritis and inflammatory bowel disease. The pharmacokinetic properties of 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in preclinical studies, indicating a favorable safety profile. To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and solubility. For example, substituting different functional groups on the phenolic ring or altering the length of the propenyl chain can significantly impact the compound's biological activity and pharmacokinetic behavior. Clinical trials are currently underway to assess the safety and efficacy of 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol in human subjects. Early results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical studies to evaluate the compound's therapeutic benefits in specific disease conditions. In conclusion, 2-(3-Aminoprop-1-en-2-yl)-4,6-difluorophenol (CAS No. 2228384-19-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to uncover its full potential and contribute to advancements in drug discovery and development.
2228384-19-6 (2-(3-aminoprop-1-en-2-yl)-4,6-difluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)